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Compound of Interest

Compound Name: 6-O-Propynyl-2'-deoxyguanosine

Cat. No.: B15606510 Get Quote

Essential Safety and Handling Guide for 6-O-
Propynyl-2'-deoxyguanosine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 6-O-Propynyl-
2'-deoxyguanosine, a key reagent in biochemical research, particularly in applications

involving click chemistry.[1][2] Adherence to these protocols is essential for ensuring laboratory

safety and maintaining the integrity of experimental outcomes.

Compound Information and Hazard Assessment
6-O-Propynyl-2'-deoxyguanosine is a white to off-white solid nucleoside analog.[3][4] It is

soluble in dimethyl sulfoxide (DMSO) and Methanol.[3][4] While some suppliers indicate that in

small quantities this compound does not meet the criteria for classification as hazardous under

European regulations, it is prudent to handle it with care.[5] The structurally related compound,

2'-Deoxyguanosine, is known to be harmful if swallowed, cause skin and eye irritation, and may

cause respiratory irritation.[6] Therefore, a cautious approach to handling is strongly advised.
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Property Value

Molecular Formula C₁₃H₁₅N₅O₄[3][4]

Molecular Weight 305.29 g/mol [3][4]

Appearance White to off-white solid[3][4]

Solubility DMSO, Methanol[3][4]

| Storage | Store at -20°C[3][4][7] |

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure risk. The following table

outlines the required PPE for handling 6-O-Propynyl-2'-deoxyguanosine and its solutions.

PPE Category Item Specification and Use

Eye Protection Safety Goggles
Must be worn at all times to

protect from splashes.[6]

Hand Protection Nitrile Gloves

Recommended for handling

the solid compound and its

solutions.[8] When preparing

solutions with DMSO, consider

double-gloving or using thicker

gloves due to DMSO's ability

to penetrate skin.

Body Protection Laboratory Coat

A full-length lab coat should be

worn to protect skin and

clothing.[8]

Respiratory Protection Fume Hood

All handling of the solid

compound and its volatile

solvent solutions should be

conducted in a certified

chemical fume hood to avoid

inhalation of dust or vapors.[8]
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Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

Before handling, ensure the work area within the chemical fume hood is clean and

uncluttered.

Wear all required PPE as detailed in the table above.

To weigh the solid compound, use a microbalance within the fume hood. Handle with care to

avoid generating dust.

2. Dissolution:

When preparing solutions in DMSO or Methanol, add the solvent to the pre-weighed solid

compound slowly.

If using DMSO, be aware of its hygroscopic nature and use a fresh, unopened bottle if

possible to ensure accurate concentration.[1]

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

3. Experimental Use:

All procedures involving the transfer or use of 6-O-Propynyl-2'-deoxyguanosine solutions

should be performed within the fume hood.

Use calibrated micropipettes with filtered tips for accurate and safe liquid handling.

Avoid direct contact with skin and eyes at all times.

4. Spill Management:

In the event of a small spill, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand).
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For larger spills, evacuate the area and follow your institution's emergency spill response

procedures.

Clean the spill area thoroughly with an appropriate solvent and decontaminating solution.
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Caption: The relationship between compound hazards and the selection of appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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